Ethyl 7-chloro-2-oxo-4-{[2-(2-thienyl)ethyl]amino}-1,2-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 7-chloro-2-oxo-4-(2-thiophen-2-ylethylamino)-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C18H17ClN2O3S/c1-2-24-18(23)15-16(20-8-7-12-4-3-9-25-12)13-6-5-11(19)10-14(13)21-17(15)22/h3-6,9-10H,2,7-8H2,1H3,(H2,20,21,22)
• InChI Key: SZEJTLOKVKLVAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=C(C=C2)Cl)NC1=O)NCCC3=CC=CS3
• Molecular Formula: C18H17ClN2O3S
• Molecular Weight: 376.9 g/mol

Description

Ethyl 7-chloro-2-oxo-4-{[2-(2-thienyl)ethyl]amino}-1,2-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C18H17ClN2O3S and its molecular weight is 376.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound is a versatile synthon for synthesizing novel heterocyclic compounds, such as tetracyclic heteroaromatics and quinazolines, which have potential antimicrobial properties. For instance, Mekheimer et al. (2005) described its use in preparing novel perianellated tetracyclic heteroaromatics, highlighting its role in generating compounds with potential biological activities (Mekheimer, Sadek, El-Nabi, Mohamed, Ebraheem, & Smith, 2005). Similarly, Desai, Shihora, and Moradia (2007) synthesized new quinazolines as potential antimicrobial agents, indicating the broader utility of such compounds in medicinal chemistry (Desai, Shihora, & Moradia, 2007).

Potential Anticancer Applications

Research into derivatives of Ethyl 7-chloro-2-oxo-4-{[2-(2-thienyl)ethyl]amino}-1,2-dihydroquinoline-3-carboxylate has also explored their anticancer potential. Facchinetti et al. (2015) prepared a series of ethyl (substituted)phenyl-4-oxothiazolidin-3-yl)-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylates as potential anticancer agents, demonstrating the compound's relevance in the development of new cancer therapies (Facchinetti, Guimarães, Souza, Gomes, D. Souza, Wardell, Wardell, & Vasconcelos, 2015).

Reactivity and Chemical Properties

The reactivity and chemical properties of this compound have been extensively studied to understand its potential in synthetic chemistry further. For example, research by Bao-an (2012) on synthesizing Ethyl 7-chloro-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate under microwave-assistance using aluminium metal as a catalyst highlights the innovative approaches in optimizing synthesis conditions for derivatives of this compound (Bao-an, 2012).

Mechanism of Action

Target of Action

It’s worth noting that compounds of the quinolone class have been known to interact with a variety of biological targets .

Mode of Action

Quinolone derivatives have been shown to interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Quinolone derivatives have been known to influence a variety of biochemical pathways .

Result of Action

Quinolone derivatives have been known to induce a variety of cellular responses .